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Compound of Interest

Compound Name: Pyridine-3-azo-p-dimethylaniline

Cat. No.: B085561 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the handling and disposal of Pyridine-3-azo-p-dimethylaniline. All personnel must adhere

to these protocols to ensure a safe laboratory environment.

While a specific Safety Data Sheet (SDS) for Pyridine-3-azo-p-dimethylaniline is not readily

available, the following guidance is based on the known hazards of its constituent chemical

groups: azo dyes, pyridines, and aromatic amines. Azo compounds can be metabolized to

potentially carcinogenic aromatic amines, necessitating stringent safety measures.[1][2][3][4]

The precautionary principle is paramount in the absence of specific toxicological data for this

compound.

Hazard Assessment and Personal Protective
Equipment (PPE)
The primary hazards associated with Pyridine-3-azo-p-dimethylaniline are presumed to be

toxicity through ingestion, inhalation, and skin contact, as well as potential skin and eye

irritation.[5][6] Long-term exposure to azo dyes may pose a carcinogenic risk.[1][2][3][4]

Minimum Required PPE:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.[5]

Hand Protection Nitrile or butyl rubber gloves.

Provides a barrier against skin

contact.[7] Change gloves

immediately if contaminated.

Body Protection
A lab coat worn over full-length

clothing.

Prevents contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved respirator

with organic vapor cartridges.

Recommended when handling

the powder outside of a fume

hood or if aerosolization is

possible.[5]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Conduct all handling of solid Pyridine-3-azo-p-dimethylaniline within a certified chemical

fume hood to minimize inhalation exposure.

Before handling, ensure all necessary PPE is correctly donned.

Use a dedicated and clearly labeled set of spatulas and weighing boats.

Handle the compound gently to avoid creating dust.

2. Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Keep the container covered as much as possible during dissolution.

3. During the Experiment:
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Clearly label all containers with the chemical name and any known hazards.

Keep the work area clean and organized.

Avoid working alone. Ensure another person is aware of the work being conducted.

4. Post-Experiment:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical. Use a suitable solvent (e.g., ethanol) followed by soap and water.

Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat, then

eye protection).

Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
All waste containing Pyridine-3-azo-p-dimethylaniline must be treated as hazardous waste.

Solid Waste: Collect any solid waste, including contaminated weighing boats and paper

towels, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing the compound in a dedicated, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.[5]

[6]

Quantitative Data for Related Compounds
While specific data for Pyridine-3-azo-p-dimethylaniline is unavailable, the following tables

for its parent compounds, N,N-Dimethylaniline and Pyridine, can inform risk assessment.

Exposure Limits for N,N-Dimethylaniline:
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Organization TWA (8-hour) STEL (15-minute)

OSHA (PEL) 5 ppm -

ACGIH (TLV) 5 ppm 10 ppm

NIOSH (REL) 5 ppm 10 ppm

Data sourced from Fisher Scientific SDS.[5]

Physical Properties of N,N-Dimethylaniline and Pyridine:

Property N,N-Dimethylaniline Pyridine

Molecular Formula C8H11N C5H5N

Molecular Weight 121.18 g/mol 79.10 g/mol

Boiling Point 193-194 °C 115 °C

Melting Point 2 °C -42 °C

Data sourced from Sigma-Aldrich and Carl ROTH SDS.[8]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of Pyridine-3-azo-p-
dimethylaniline.
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Safe Handling Workflow for Pyridine-3-azo-p-dimethylaniline
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Caption: Workflow for safe handling of Pyridine-3-azo-p-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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